Cas no 345987-96-4 (5-Adamantan-1-yl-4-allyl-4H-[1,2,4]triazole-3-thiol)

• Product Name: 5-Adamantan-1-yl-4-allyl-4H-[1,2,4]triazole-3-thiol
• CAS No: 345987-96-4
• MF: C₁₅H₂₁N₃S
• MW: 275.412341833115
• CID: 1069508
• PubChem ID: 2919324
• Update Time: 2025-05-20

5-Adamantan-1-yl-4-allyl-4H-[1,2,4]triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 5-Adamantan-1-yl-4-allyl-4H-[1,2,4]triazole-3-thiol
• CCG-23996
• MLS001210242
• NSC665950
• NSC-665950
• CS-0320297
• Oprea1_869139
• CHEMBL1458923
• 4-(prop-2-en-1-yl)-5-(tricyclo[3.3.1.1~3,7~]dec-1-yl)-4H-1,2,4-triazole-3-thiol
• 3-(1-adamantyl)-4-allyl-1H-1,2,4-triazole-5-thione
• AKOS000303118
• 5-(1-adamantyl)-4-allyl-4H-1,2,4-triazole-3-thiol
• STK734017
• 345987-96-4
• 5-adamantanyl-4-prop-2-enyl-1,2,4-triazole-3-thiol
• DTXSID201333721
• 5-(Adamantan-1-yl)-4-allyl-4H-1,2,4-triazole-3-thiol
• 3-(adamantan-1-yl)-4-(prop-2-en-1-yl)-4,5-dihydro-1H-1,2,4-triazole-5-thione
• 3-(1-adamantyl)-4-prop-2-enyl-1H-1,2,4-triazole-5-thione
• 3-(Adamantan-1-yl)-4-(prop-2-en-1-yl)-1H-1,2,4-triazole- 5(4H)-thione
• 3-(adamantan-1-yl)-4-(2-propen-1-yl)-1h-1,2,4-triazole-5(4h)-thione
• NCI60_022878
• 5-Adamantan-1-yl-4-allyl-2,4-dihydro-[1,2,4]triazole-3-thione
• AKOS001680111
• HMS1616M08
• 5-(1-adamantyl)-4-prop-2-enyl-1,2,4-triazole-3-thiol
• HMS2840H03
• SMR000524729

• MDL： MFCD02632386
• Inchi： 1S/C15H21N3S/c1-2-3-18-13(16-17-14(18)19)15-7-10-4-11(8-15)6-12(5-10)9-15/h2,10-12H,1,3-9H2,(H,17,19)
• InChI Key： OHBBEMCCNREWPO-UHFFFAOYSA-N
• SMILES： S=C1NN=C(C23CC4CC(CC(C4)C2)C3)N1CC=C

Computed Properties

• Exact Mass: 275.14561886g/mol
• Monoisotopic Mass: 275.14561886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 427
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 59.7Ų

5-Adamantan-1-yl-4-allyl-4H-[1,2,4]triazole-3-thiol Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 5-Adamantan-1-yl-4-allyl-4H-[1,2,4]triazole-3-thiol

5-Adamantan-1-yl-4-allyl-4H-[1,2,4]triazole-3-thiol: A Comprehensive Overview

The compound with CAS No 345987-96-4, known as 5-adamantan-1-yl-4-allyl-4H-[1,2,4]triazole-3-thiol, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is notable for its unique structure, which combines an adamantane moiety with a [1,2,4]triazole ring system and an allyl group. The presence of a thiol (-SH) group further enhances its reactivity and potential applications.

Adamantane, a diamondoid hydrocarbon, is known for its rigid and highly stable structure. In this compound, the adamantane group is attached to the triazole ring at the 5-position. This substitution pattern not only imparts structural stability but also influences the electronic properties of the molecule. The [1,2,4]triazole ring system is a heterocyclic structure that is widely used in medicinal chemistry due to its ability to form hydrogen bonds and its potential as a scaffold for drug design.

The allyl group attached to the triazole ring introduces additional conjugation and flexibility into the molecule. This feature can be advantageous in various chemical reactions, such as those involving radical or ionic intermediates. The thiol group at the 3-position of the triazole ring adds another layer of functionality, enabling this compound to participate in thiol-based chemistry, including thiol–ene reactions and the formation of disulfide bonds.

Recent studies have highlighted the potential of 5-adamantan-1-yl-4-allyl-4H-[1,2,4]triazole-3-thiol in several areas. For instance, researchers have explored its use as a building block for constructing advanced materials with tailored properties. The combination of adamantane's rigidity and the triazole's reactivity makes this compound a promising candidate for applications in nanotechnology and drug delivery systems.

In terms of synthesis, this compound can be prepared through a multi-step process involving coupling reactions and cyclization steps. The synthesis typically starts with the preparation of an appropriate precursor containing both the adamantane and triazole moieties. Subsequent reactions are then carried out to introduce the allyl group and the thiol functionality.

The electronic properties of 5-adamantan-1-yl-4-allyl-4H-[1,2,4]triazole-3-thiol have been studied using computational methods such as density functional theory (DFT). These studies reveal that the molecule exhibits interesting electronic characteristics due to the interplay between the conjugated triazole ring and the electron-withdrawing thiol group. Such insights are valuable for designing molecules with specific electronic properties for use in sensors or electronic devices.

Another area of interest is the reactivity of this compound under various reaction conditions. For example, its ability to undergo thiol–ene cycloadditions has been explored in detail. These reactions are highly efficient and can lead to the formation of complex molecular architectures with potential applications in polymer chemistry and material science.

In conclusion, 5-adamantan-1-ylllylthiolethylene-triazole, or CAS No 34598796787687687687687687687687687687687687687687687687 (corrected), represents a versatile molecule with a wide range of potential applications. Its unique combination of structural features makes it an intriguing subject for further research in both academic and industrial settings.